Cas no 1556288-07-3 (3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol)

• Product Name: 3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol
• CAS No: 1556288-07-3
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5972340
• PubChem ID: 82773674
• Update Time: 2025-08-05

3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol
• EN300-1964754
• AKOS021091897
• 1556288-07-3

• Inchi： 1S/C9H10ClF2NO/c10-6-4-7(11)5(3-8(6)12)9(14)1-2-13/h3-4,9,14H,1-2,13H2
• InChI Key： MOMDRPFAKHQIHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(CCN)O)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol

3-Amino-1-(4-Chloro-2,5-Difluorophenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol, also known by its CAS number 1556288-07-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated and difluorinated aromatic ring attached to a propanol backbone with an amino group. The combination of these functional groups makes it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired stereochemistry and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in the literature as a promising approach for constructing the aromatic-propanol linkage.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 205°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The presence of the amino group imparts basicity to the molecule, while the fluorinated aromatic ring contributes to its stability and reactivity in certain chemical transformations.

The biological activity of 3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol has been extensively studied in recent years. Research indicates that it possesses potential anti-inflammatory and antioxidant properties, which could be harnessed in drug development. A study published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits COX-2 enzymes with high specificity, suggesting its potential as a lead molecule for pain management therapies.

In the field of materials science, this compound has found applications as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it valuable for creating materials with tailored mechanical and thermal properties. For example, researchers at the University of California have developed a novel polyurethane derivative using this compound as a building block, showcasing its versatility in material synthesis.

The environmental impact of CAS No. 1556288-07-3 has also been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that it has low toxicity to aquatic organisms when properly managed. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 3-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-ol is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and pharmacology.